Cas no 105868-34-6 (Bifendate Dicarboxylic Acid)

• Product Name: Bifendate Dicarboxylic Acid
• CAS No: 105868-34-6
• MF: C₁₈H₁₄O₁₀
• MW: 390.297766208649
• MDL: MFCD00833579
• CID: 126878
• PubChem ID: 9803055
• Update Time: 2024-11-03

Bifendate Dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• [4,4'-Bi-1,3-benzodioxole]-5,5'-dicarboxylicacid, 7,7'-dimethoxy-
• 7,7'-DIMETHOXY-[4,4']BI[BENZO[1,3]DIOXOLYL]-5,5'-DICARBOXYLIC ACID
• Bifendate Dicarboxylic Acid
• 7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dicarboxylic acid
• Bicyclol Impurity C
• Bifendate Impurity 1
• Bifendate Impurity 4
• Bifendate Impurity 3
• 7,7'-dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-dicarboxylic acid
• [4,4'-Bi-1,3-benzodioxole]-5,5'-dicarboxylic acid, 7,7'-dimethoxy-
• AS-37643
• 7,7'-Dimethoxy-2H,2'H-[4,4'-bi-1,3-benzodioxole]-5,5'-dicarboxylic acid
• 4-(5-carboxy-7-methoxy-1,3-benzodioxol-4-yl)-7-methoxy-1,3-benzodioxole-5-carboxylic acid
• 7,7-DIMETHOXY-[4,4]BI[BENZO[1,3]DIOXOLYL]-5,5-DICARBOXYLICACID
• 7,7'-Dimethoxy-[4,4']bi[benzo[1,3]dioxolyl]-5,5'-dicarboxylicacid
• 105868-34-6
• AC-9274
• A13249
• AKOS025402450
• 7,7'-Dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-dicarboxylicacid
• 7,7'-dimethoxy-4,4'-bibenzo[d][1,3]dioxole-5,5'-dicarboxylic acid
• MFCD00833579
• SCHEMBL9094972
• CS-0172556
• DTXSID80430947
• 7,7'-Dimethoxy-[4,4'-Bi-1,3-benzodioxole]-5,5'-dicarboxylic Acid
• AA-504/08677010

• MDL： MFCD00833579
• Inchi： 1S/C18H14O10/c1-23-9-3-7(17(19)20)11(15-13(9)25-5-27-15)12-8(18(21)22)4-10(24-2)14-16(12)28-6-26-14/h3-4H,5-6H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： FOPVAOTUKGTURD-UHFFFAOYSA-N
• SMILES： O1COC2=C(C=C(C(=O)O)C(=C12)C1C(C(=O)O)=CC(=C2C=1OCO2)OC)OC

Computed Properties

• Exact Mass: 390.05862
• Monoisotopic Mass: 390.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.56
• Melting Point: NA
• Boiling Point: NA
• Flash Point: 209.348°C
• Refractive Index: 1.642
• PSA: 129.98
• LogP: 2.22460

Bifendate Dicarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： CAUT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins